Cas no 106308-56-9 (2-(azidomethyl)-1-chloro-3-fluorobenzene)

• Product Name: 2-(azidomethyl)-1-chloro-3-fluorobenzene
• CAS No: 106308-56-9
• MF: C₇H₅ClFN₃
• MW: 185.586103200912
• MDL: MFCD14652441
• CID: 1177419
• PubChem ID: 21282616
• Update Time: 2025-05-20

2-(azidomethyl)-1-chloro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(azidomethyl)-1-chloro-3-fluoro-
• 2-(azidomethyl)-1-chloro-3-fluorobenzene
• FFCSQJRDCQEBGZ-UHFFFAOYSA-N
• 6-chloro-2-fluorobenzyl azide
• AKOS010633377
• 106308-56-9
• EN300-273133
• R4MU9A5CT4

• MDL： MFCD14652441
• Inchi： 1S/C7H5ClFN3/c8-6-2-1-3-7(9)5(6)4-11-12-10/h1-3H,4H2
• InChI Key： FFCSQJRDCQEBGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN=[N+]=[N-])F

Computed Properties

• Exact Mass: 185.0156030g/mol
• Monoisotopic Mass: 185.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(azidomethyl)-1-chloro-3-fluorobenzene

Introduction to 2-(Azidomethyl)-1-Chloro-3-Fluorobenzene (CAS No. 106308-56-9)

2-(Azidomethyl)-1-chloro-3-fluorobenzene (CAS No. 106308-56-9) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and medicinal chemistry. This compound is characterized by its unique functional groups, including an azide group, a chlorine atom, and a fluorine atom, which collectively contribute to its diverse reactivity and potential applications.

The azide group in 2-(azidomethyl)-1-chloro-3-fluorobenzene is particularly noteworthy due to its reactivity in various chemical transformations. Azides are widely used in click chemistry, a powerful tool for the rapid and efficient formation of covalent bonds. The azide group can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are highly selective and produce 1,2,3-triazoles with high yields and regioselectivity. This reaction has found extensive applications in the synthesis of bioconjugates, polymers, and pharmaceuticals.

The presence of the chlorine atom in 2-(azidomethyl)-1-chloro-3-fluorobenzene provides additional synthetic flexibility. Chlorine is a common leaving group in nucleophilic substitution reactions, making this compound a valuable starting material for the synthesis of more complex molecules. For instance, the chlorine atom can be readily displaced by various nucleophiles, such as amines or alcohols, to form substituted benzene derivatives with different functionalities.

The fluorine atom in 2-(azidomethyl)-1-chloro-3-fluorobenzene adds another layer of complexity and utility to this compound. Fluorine is known for its unique electronic properties, which can significantly influence the physicochemical properties of molecules. In medicinal chemistry, fluorinated compounds are often used to improve the metabolic stability, bioavailability, and binding affinity of drug candidates. The fluorine atom in this compound can enhance its lipophilicity and alter its electronic distribution, making it an attractive building block for drug discovery and development.

Recent research has highlighted the potential of 2-(azidomethyl)-1-chloro-3-fluorobenzene in various applications. For example, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the azide group for click chemistry reactions to attach biologically active moieties to the benzene ring, resulting in compounds with enhanced antiviral activity against several viral strains.

In another study published in Organic Letters, scientists explored the use of 2-(azidomethyl)-1-chloro-3-fluorobenzene in the development of fluorescent probes for cellular imaging. The unique combination of functional groups allowed for the design of probes with high selectivity and sensitivity, enabling real-time monitoring of cellular processes with minimal interference.

The versatility of 2-(azidomethyl)-1-chloro-3-fluorobenzene extends beyond medicinal chemistry into materials science. Researchers have utilized this compound as a monomer for the synthesis of functional polymers with tailored properties. For instance, a study in Macromolecules demonstrated the use of this compound to create polymers with tunable mechanical properties and thermal stability, which have potential applications in advanced materials and coatings.

In conclusion, 2-(azidomethyl)-1-chloro-3-fluorobenzene (CAS No. 106308-56-9) is a multifaceted organic compound with a wide range of applications in synthetic chemistry, medicinal chemistry, and materials science. Its unique combination of functional groups—azide, chlorine, and fluorine—endows it with valuable reactivity and synthetic flexibility. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern chemical research and development.